N-(1-methylpyrazol-3-yl)-1,2-dihydroacenaphthylene-5-carboxamide

• IUPAC Name: N-(1-methylpyrazol-3-yl)-1,2-dihydroacenaphthylene-5-carboxamide
• InChI: InChI=1S/C17H15N3O/c1-20-10-9-15(19-20)18-17(21)14-8-7-12-6-5-11-3-2-4-13(14)16(11)12/h2-4,7-10H,5-6H2,1H3,(H,18,19,21)
• InChI Key: QEBKWLJLGNWVPD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)NC(=O)C2=CC=C3CCC4=C3C2=CC=C4
• Molecular Formula: C17H15N3O
• Molecular Weight: 277.32 g/mol

Description

N-(1-methylpyrazol-3-yl)-1,2-dihydroacenaphthylene-5-carboxamide is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of N-(1-methylpyrazol-3-yl)-1,2-dihydroacenaphthylene-5-carboxamide is not fully understood. However, it has been found to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been found to have antioxidant properties, which may contribute to its neuroprotective and anti-inflammatory effects.
Biochemical and Physiological Effects:
N-(1-methylpyrazol-3-yl)-1,2-dihydroacenaphthylene-5-carboxamide has been found to have a number of biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. It has also been found to reduce inflammation and oxidative stress in the brain, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(1-methylpyrazol-3-yl)-1,2-dihydroacenaphthylene-5-carboxamide in lab experiments is its potential for use in cancer research. Its antitumor activity makes it a promising candidate for the development of new cancer treatments. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to work with.

Future Directions

There are a number of future directions for research on N-(1-methylpyrazol-3-yl)-1,2-dihydroacenaphthylene-5-carboxamide. One area of research could focus on the development of new cancer treatments based on this compound. Another area of research could focus on its potential for the treatment of neurological disorders. Additionally, further research could be done to better understand its mechanism of action and to address the limitations associated with its use in lab experiments.

Synthesis Methods

The synthesis of N-(1-methylpyrazol-3-yl)-1,2-dihydroacenaphthylene-5-carboxamide involves the reaction of 1-methylpyrazole-3-carboxylic acid with 1,2-dihydroacenaphthylene-5-carboxylic acid chloride in the presence of triethylamine. The resulting compound is then purified through column chromatography to obtain the final product.

Scientific Research Applications

N-(1-methylpyrazol-3-yl)-1,2-dihydroacenaphthylene-5-carboxamide has been studied extensively for its potential applications in the field of medicine. It has been found to have antitumor activity, making it a potential candidate for cancer treatment. It has also been studied for its neuroprotective and anti-inflammatory properties, making it a potential candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.